Cas no 1803758-21-5 (2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid)

• Product Name: 2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid
• CAS No: 1803758-21-5
• MF: C₁₂H₁₂BrClO₄
• MW: 335.578282356262
• CID: 4941841
• Update Time: 2025-06-08

2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C12H12BrClO4/c13-5-8-2-1-7(3-9(15)6-14)4-10(8)11(16)12(17)18/h1-2,4,11,16H,3,5-6H2,(H,17,18)
• InChI Key： XSGQLYPAXSKZAB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CC(CCl)=O)=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6

Additional information on 2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid

Introduction to 2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic Acid (CAS No. 1803758-21-5)

2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1803758-21-5, is a versatile intermediate with potential applications in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both bromomethyl and chloro-substituted functional groups, make it a valuable building block for the development of novel therapeutic agents.

The compound's structure consists of a mandelic acid backbone, which is a well-known scaffold in medicinal chemistry due to its similarity to naturally occurring compounds such as mandelic acid itself. The introduction of a bromomethyl group at the 2-position and a chloro-substituted 2-oxopropyl group at the 5-position introduces reactive sites that can be utilized for further functionalization. This dual reactivity makes 2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid particularly useful in the synthesis of complex molecules, including those with potential pharmacological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The mandelic acid moiety, in particular, has been extensively studied for its role in the synthesis of antibiotics, antiviral agents, and anti-inflammatory drugs. The presence of both bromomethyl and chloro-substituted groups in 2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid provides opportunities for the creation of derivatives with enhanced biological activity. These derivatives could potentially target a wide range of therapeutic areas, including oncology, neurology, and infectious diseases.

One of the most compelling aspects of this compound is its potential use in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition has been shown to be effective in treating conditions such as cancer and inflammation. The bromomethyl group can be used to introduce thiol-reactive probes or other functional groups that can interact with protease active sites. Additionally, the chloro-substituted 2-oxopropyl group can serve as a handle for further modifications, allowing for the creation of highly specific inhibitors.

Recent studies have also explored the use of 2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid in the development of photoactivatable probes. These probes are designed to respond to light exposure, allowing researchers to study dynamic processes in cells and tissues non-invasively. The bromomethyl group can be used to attach photosensitive moieties, while the mandelic acid backbone provides stability and solubility characteristics that are favorable for biological applications. Such probes have been instrumental in understanding cellular signaling pathways and have potential applications in diagnostic imaging.

The compound's utility extends beyond protease inhibition and photoactivatable probes. Its structural features also make it a suitable candidate for the development of new antibiotics. Antibiotic resistance is a growing global health concern, and novel compounds are needed to combat this issue. By leveraging the reactivity of the bromomethyl and chloro-substituted groups, researchers can design molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This approach holds promise for addressing multidrug-resistant infections and improving patient outcomes.

In addition to its therapeutic applications, 2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid has potential uses in materials science. The presence of multiple reactive sites allows for the creation of polymers and coatings with tailored properties. For instance, the bromomethyl group can be used to crosslink polymers, while the chloro-substituted group can serve as a precursor for introducing other functional materials. These materials could find applications in biodegradable packaging, smart textiles, and other advanced technologies.

The synthesis of 2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by functional group transformations such as nucleophilic substitution or addition reactions. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

The safety profile of 2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid is an important consideration for researchers who plan to use it in their work. While this compound is not classified as hazardous under normal conditions, appropriate handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and lab coats, should be worn when handling this substance. Additionally, good laboratory practices (GLP) should be adhered to ensure safe storage and disposal.

In conclusion, 2-(Bromomethyl)-5-(3-chloro-2-oxopropyl)mandelic acid is a versatile compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules with applications ranging from drug development to materials science. As research continues to uncover new uses for this compound, it is likely that its importance will only grow further.